Cas no 1217862-86-6 (5-Fluoro-3-methyl-1H-indole-2-carbohydrazide)

• Product Name: 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide
• CAS No: 1217862-86-6
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• MDL: MFCD15146560
• CID: 4686936
• Update Time: 2025-07-02

5-Fluoro-3-methyl-1H-indole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide
• STL429063
• T3788
• 1H-indole-2-carboxylic acid, 5-fluoro-3-methyl-, hydrazide

• MDL： MFCD15146560
• Inchi： 1S/C10H10FN3O/c1-5-7-4-6(11)2-3-8(7)13-9(5)10(15)14-12/h2-4,13H,12H2,1H3,(H,14,15)
• InChI Key： UZZQYWQFPBJNPU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C)=C(C(NN)=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Topological Polar Surface Area: 70.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide

Introduction to 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide (CAS No. 1217862-86-6)

5-Fluoro-3-methyl-1H-indole-2-carbohydrazide, with the CAS number 1217862-86-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework that has garnered attention due to its potential biological activities and applications in drug development. The presence of both fluorine and carbohydrazide functional groups makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound belongs to the class of indole derivatives, which are well-known for their diverse biological roles. Indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom at the 5-position and a methyl group at the 3-position enhances the electronic properties and reactivity of the molecule, making it an attractive candidate for further chemical modifications.

The carbohydrazide moiety in 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide is particularly noteworthy, as it serves as a reactive site for forming covalent bonds with other biomolecules. This feature has been exploited in the development of targeted drug delivery systems and prodrug formulations. Recent studies have highlighted its role in modulating enzyme activities and interacting with biological targets, thereby opening new avenues for therapeutic intervention.

In recent years, there has been a growing interest in fluorinated indole derivatives due to their improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. The fluorine atom can significantly influence the pharmacokinetic properties of a drug, often leading to enhanced efficacy and reduced side effects. This has prompted researchers to explore the synthesis and characterization of various fluorinated indole derivatives, including 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide.

One of the most compelling aspects of this compound is its potential application in oncology research. Indole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide, particularly the fluorine substituent, are believed to enhance its binding affinity to these targets. Preliminary computational studies suggest that this compound may interact with specific domains of cancer-related proteins, potentially disrupting their function and inhibiting tumor growth.

The carbohydrazide group also provides a platform for further derivatization, allowing chemists to design molecules with tailored biological activities. For instance, conjugation with nucleophiles such as thiols or amines can yield novel compounds with enhanced solubility or targeted delivery properties. Such modifications are crucial for developing effective drug candidates that can overcome biological barriers and achieve desired therapeutic outcomes.

Another area where 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide shows promise is in the field of neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins. Compounds that can inhibit protein aggregation or promote protein clearance have been identified as potential treatments for these conditions. The unique structural motifs in this indole derivative may enable it to interact with amyloid-beta plaques or other pathological protein aggregates, offering a new strategy for disease intervention.

The synthesis of 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine substituent at the desired position. The use of modern spectroscopic methods like NMR and mass spectrometry allows researchers to confirm the structural integrity of the compound at each step of the synthesis.

In conclusion, 5-Fluoro-3-methyl-1H-indole-2-carbohydrazide (CAS No. 1217862-86-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing biologically active molecules with applications ranging from oncology to neurology. As our understanding of its chemical properties and biological activities continues to grow, this compound is likely to play an increasingly important role in the development of novel therapeutics.